2-(2-Chlorophenyl)-5-(furan-2-yl)-1,3,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Chlorophenyl)-5-(furan-2-yl)-1,3,4-oxadiazole (2-CPF) is an organic compound consisting of a heterocyclic ring system with a five-membered ring containing two nitrogen atoms and two oxygen atoms, and an aromatic phenyl ring. It is a white, crystalline solid with a molecular weight of 269.7 g/mol and a melting point of 104-106 °C. 2-CPF is a widely used synthetic intermediate in the manufacture of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a starting material in the synthesis of a variety of compounds with potential biological applications.
Scientific Research Applications
Organic Synthesis and Building Blocks
- Pinacol boronic esters are valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored . The radical-based catalytic protodeboronation of alkyl boronic esters, including 1°, 2°, and 3° derivatives, has been achieved. This method enables the formation of reactive intermediates for further transformations. Notably, the protocol allows for formal anti-Markovnikov alkene hydromethylation , a transformation previously unknown. By pairing protodeboronation with a Matteson–CH₂–homologation, researchers can access valuable synthetic pathways .
Hydromethylation Reactions
- The hydromethylation sequence facilitated by protodeboronation opens up new avenues for alkene functionalization . This transformation involves the addition of a methyl group to an alkene, following an anti-Markovnikov regioselectivity. Researchers have applied this method to various substrates, including methoxy-protected (−)-Δ8-THC (a cannabinoid) and cholesterol .
Natural Product Synthesis
- The protodeboronation strategy has found application in the total synthesis of natural products . For instance:
Materials Science
properties
IUPAC Name |
2-(2-chlorophenyl)-5-(furan-2-yl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O2/c13-9-5-2-1-4-8(9)11-14-15-12(17-11)10-6-3-7-16-10/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSXAKXTXOOMHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chlorophenyl)-5-(furan-2-yl)-1,3,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.